5-Bromo-2-fluoro-4-methoxyaniline

• Molecular Formula: C7H7BrFNO
• Molecular Weight: 220.04 g/mol
• IUPAC Name: 5-bromo-2-fluoro-4-methoxyaniline
• InChI: InChI=1S/C7H7BrFNO/c1-11-7-3-5(9)6(10)2-4(7)8/h2-3H,10H2,1H3
• InChI Key: BWIFUSNDXLDUBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)F)N)Br

Description

5-Bromo-2-fluoro-4-methoxyaniline (CAS: Not explicitly provided in evidence) is an aromatic amine derivative featuring a benzene ring substituted with bromine (Br) at position 5, fluorine (F) at position 2, and a methoxy (-OCH₃) group at position 4. This compound is structurally related to aniline derivatives used in pharmaceuticals, agrochemicals, and organic synthesis. The electron-withdrawing effects of bromine and fluorine, combined with the electron-donating methoxy group, create a unique electronic environment that influences its reactivity, solubility, and stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-Bromo-2-fluoro-4-methoxyaniline with structurally related aniline derivatives, emphasizing substituent positions, molecular properties, and key distinctions:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituent Positions	Key Differences
5-Bromo-2-fluoro-4-methoxyaniline	N/A	C₇H₆BrFNO	~234.03 (estimated)	Br (5), F (2), OCH₃ (4)	Reference compound with balanced electronic effects.
4-Bromo-5-fluoro-2-methoxyaniline	330794-03-1	C₇H₆BrFNO	234.03	Br (4), F (5), OCH₃ (2)	Structural isomer; altered substituent positions may reduce solubility in polar solvents .
5-Bromo-2-fluoro-4-methylaniline	945244-29-1	C₇H₇BrFN	204.04	Br (5), F (2), CH₃ (4)	Methyl group (CH₃) instead of methoxy; lower polarity and higher lipophilicity .
4-Bromo-5-fluoro-2-methylaniline	52723-82-7	C₇H₇BrFN	204.04	Br (4), F (5), CH₃ (2)	Methyl and bromo/fluoro positions reversed; steric hindrance may affect reactivity .
5-Bromo-4-methoxy-2-methylaniline	19056-41-8	C₈H₁₀BrNO	216.08	Br (5), OCH₃ (4), CH₃ (2)	Lacks fluorine; increased electron density at the ring due to methoxy group .

Structural and Electronic Comparisons

• Substituent Positioning : Compounds like 4-Bromo-5-fluoro-2-methoxyaniline (CAS 330794-03-1) demonstrate how bromine and fluorine placement alters electronic effects. For instance, the meta-relationship between Br and F in the reference compound versus para-positions in isomers affects resonance stabilization .
• Functional Group Effects: Replacing methoxy (-OCH₃) with methyl (-CH₃) (e.g., 5-Bromo-2-fluoro-4-methylaniline) reduces polarity, lowering solubility in aqueous media but enhancing compatibility with nonpolar solvents .
• Fluorine vs.